Cas no 87349-92-6 (Coumarin 510)

• Product Name: Coumarin 510
• CAS No: 87349-92-6
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• CID: 708777
• PubChem ID: 253660466
• Update Time: 2025-06-09

Coumarin 510 Chemical and Physical Properties

Names and Identifiers

• 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,2,3,6,7-tetrahydro-10-(3-pyridinyl)-
• COUMARIN 510
• 2,3,5,6-1H,4H-TETRAHYDRO-9-(3-PYRIDYL)QUINOLIZINO[9,9A,1-GH]COUMARIN
• 2,3,6,7-Tetrahydro-10-(3-pyridyl)-1H,5H,11H-[1]benzopyrano[6,7,8-ij]quinolizin-11-one
• SBB059670
• ST51044583
• Exciton Coumarin 510
• 10-(3-Pyridyl)-2,3,6,7-tetrahydro-1H,5H,11H-[1]benzopyrano[6,7,8-ij]quinolizine-11-one
• 10-(Pyridin-3-yl)-2,3,6,7-tetrahydro-1H,5H,11H-[1]benzopyrano[6,7,8-ij]quinolizin-11-one
• Coumarin 510 >1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one, 2,3,6,7-tetrahydro-10-(3-pyridinyl)-
• 10-(Pyridin-3-yl)-2,3,6,7-tetrahydro-1H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11(5H)-one
• SCHEMBL13432094
• 5-(PYRIDIN-3-YL)-3-OXA-13-AZATETRACYCLO[7.7.1.0(2),?.0(1)(3),(1)?]HEPTADECA-1,5,7,9(17)-TETRAEN-4-ONE
• MFCD00467042
• 5-pyridin-3-yl-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraen-4-one
• T71423
• CS-0373780
• 1ST164089
• 2,3,6,7-Tetrahydro-10-(3-pyridyl)-1H,5H,11H-[1]
• C3072
• 87349-92-6
• 10-(Pyridin-3-yl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11-one
• AKOS024389738
• 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one, 2,3,6,7-tetrahydro-10-(3-pyridinyl)-
• Coumarin 510

• MDL： C153973
• Inchi： 1S/C20H18N2O2/c23-20-17(14-4-1-7-21-12-14)11-15-10-13-5-2-8-22-9-3-6-16(18(13)22)19(15)24-20/h1,4,7,10-12H,2-3,5-6,8-9H2
• InChI Key： OEEAIIVRKIVRNX-UHFFFAOYSA-N
• SMILES： C12=C3OC(=O)C(C4=CC=CN=C4)=CC3=CC3=C1N(CCC3)CCC2

Computed Properties

• Exact Mass: 318.13700
• Monoisotopic Mass: 318.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 3.4

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Melting Point: 163.0 to 167.0 deg-C
• Boiling Point: 596.9±50.0 °C(Predicted)
• PSA: 46.34000
• LogP: 3.61880
• λmax: 418(CH3CN)(lit.)
• pka: 5.44±0.40(Predicted)

Additional information on Coumarin 510

Coumarin 510 and CAS No. 87349-92-6: A Comprehensive Overview of Their Applications and Recent Research Developments

Coumarin 510, a derivative of the well-known natural compound coumarin, is a chemical entity of significant interest in the pharmaceutical and biochemical industries. With a CAS number of 87349-92-6, this compound has garnered attention for its unique structural properties and potential therapeutic applications. This article delves into the detailed characteristics, applications, and the latest research findings associated with Coumarin 510.

The molecular structure of Coumarin 510 is characterized by a benzopyranone core, which is a common motif in many bioactive natural products. This core structure imparts various pharmacological properties to the compound, making it a versatile candidate for drug development. The specific modifications in its molecular framework contribute to its distinct chemical behavior and biological activity. Recent studies have highlighted the importance of understanding these structural features in order to harness the full potential of Coumarin 510.

In the realm of pharmaceutical research, Coumarin 510 has been explored for its potential role in various therapeutic areas. One of the most promising applications is in the field of anti-inflammatory agents. Studies have demonstrated that Coumarin 510 exhibits significant anti-inflammatory properties by modulating key inflammatory pathways. This has been attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound's mechanism of action involves interactions with specific enzymes and receptors that are crucial in regulating inflammatory responses.

Furthermore, Coumarin 510 has shown promise in neuroprotective research. Emerging evidence suggests that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments that target central nervous system disorders. Preclinical studies have indicated that Coumarin 510 can attenuate neurotoxicity and protect against neuronal damage caused by oxidative stress and inflammation.

The antimicrobial properties of Coumarin 510 have also been a subject of extensive research. Investigations have revealed that this compound exhibits broad-spectrum antimicrobial activity against various bacterial and fungal strains. Its efficacy against drug-resistant pathogens makes it a valuable candidate for developing novel antimicrobial agents. The antimicrobial action of Coumarin 510 is believed to be mediated through disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its therapeutic applications, Coumarin 510 has been explored for its potential in cosmetic formulations. Its antioxidant properties make it an effective ingredient in anti-aging creams and serums. By neutralizing free radicals, Coumarin 510 helps in reducing skin damage caused by environmental factors such as UV radiation and pollution. This has led to its incorporation into several high-end cosmetic products aimed at promoting skin health and vitality.

The synthesis and chemical modifications of Coumarin 510 have been extensively studied to optimize its pharmacological properties. Researchers have developed novel synthetic routes that enhance the yield and purity of the compound. Additionally, strategic modifications at various positions on its molecular structure have been explored to improve its bioavailability and target specificity. These advancements in synthetic chemistry have opened new avenues for developing more effective derivatives of Coumarin 510 with enhanced therapeutic potential.

The safety profile of Coumarin 510 has been thoroughly evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety implications. Pharmacokinetic studies have provided insights into how Coumarin 510 is metabolized and excreted by the body, which is crucial for determining optimal dosing regimens.

Future directions in research on Coumarin 510 include exploring its potential in combination therapies with other drugs. By leveraging synergistic effects, combination therapies can enhance treatment outcomes for various diseases. Additionally, investigating the role of Coumarin 510 in personalized medicine approaches could lead to more tailored treatment strategies based on individual patient profiles.

In conclusion, Coumarin 510 (CAS No. 87349-92-6) is a multifaceted compound with significant potential in pharmaceuticals, cosmetics, and other industries. Its unique structural features contribute to its diverse range of applications, from anti-inflammatory and neuroprotective agents to antimicrobial agents and cosmetic ingredients. Ongoing research continues to uncover new aspects of its pharmacological properties, paving the way for innovative therapeutic solutions.